Cas no 473734-71-3 (3-Ethyl-1-(piperidin-3-yl)urea)

3-Ethyl-1-(piperidin-3-yl)urea is a urea derivative featuring a piperidine moiety, which enhances its potential as an intermediate in pharmaceutical and organic synthesis. The compound's structural versatility allows for modifications at both the ethyl and piperidinyl groups, making it valuable for developing bioactive molecules. Its well-defined chemical properties facilitate precise reactions, particularly in the synthesis of analogs targeting neurological or receptor-based applications. The presence of the urea linkage offers hydrogen-bonding capabilities, which can improve binding affinity in drug design. This compound is typically characterized by high purity and stability, ensuring reliable performance in research and industrial processes.
3-Ethyl-1-(piperidin-3-yl)urea structure
473734-71-3 structure
Product Name:3-Ethyl-1-(piperidin-3-yl)urea
CAS No:473734-71-3
MF:C8H17N3O
MW:171.240081548691
CID:2644978
PubChem ID:43164882
Update Time:2025-06-26

3-Ethyl-1-(piperidin-3-yl)urea Chemical and Physical Properties

Names and Identifiers

    • EN300-719316
    • AKOS009345192
    • SCHEMBL12260729
    • 3-ethyl-1-(piperidin-3-yl)urea
    • 473734-71-3
    • 3-Ethyl-1-(piperidin-3-yl)urea
    • Inchi: 1S/C8H17N3O/c1-2-10-8(12)11-7-4-3-5-9-6-7/h7,9H,2-6H2,1H3,(H2,10,11,12)
    • InChI Key: LVRXBAMYWHSMJS-UHFFFAOYSA-N
    • SMILES: O=C(NCC)NC1CNCCC1

Computed Properties

  • Exact Mass: 171.137162174Da
  • Monoisotopic Mass: 171.137162174Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 53.2Ų

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Additional information on 3-Ethyl-1-(piperidin-3-yl)urea

3-Ethyl-1-(piperidin-3-yl)urea (CAS No. 473734-71-3): A Comprehensive Overview

3-Ethyl-1-(piperidin-3-yl)urea, a compound with the CAS registry number 473734-71-3, is an organic chemical entity that has garnered significant attention in the fields of pharmaceutical chemistry and medicinal research. This compound belongs to the class of ureas, which are widely recognized for their versatility in biological systems. The molecular structure of 3-Ethyl-1-(piperidin-3-yl)urea comprises a urea group (-NHC(O)NH-) attached to a piperidine ring, a six-membered cyclic amine, and an ethyl substituent, which contributes to its unique chemical properties and potential bioactivity.

Recent advancements in chemical synthesis have enabled the efficient production of 3-Ethyl-1-(piperidin-3-yl)urea, making it accessible for various applications. The compound's structure is particularly interesting due to the presence of both polar and non-polar groups, which may influence its solubility, stability, and interactions with biological targets. Researchers have explored its potential as a building block in drug design, particularly in the development of bioactive molecules targeting specific therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of 3-Ethyl-1-(piperidin-3-yl)urea typically involves multi-step reactions, including nucleophilic substitution and condensation processes. The incorporation of the piperidine ring introduces rigidity and potential hydrogen bonding capabilities, which are crucial for molecular recognition in biological systems. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and efficacy of drug candidates.

From a pharmacological perspective, 3-Ethyl-1-(piperidin-3-yl)urea has shown promise in preclinical models. For instance, investigations into its anti-inflammatory properties have revealed its ability to modulate key signaling pathways involved in chronic inflammation. Additionally, preliminary data suggest that this compound may exhibit selective cytotoxicity against certain cancer cell lines, making it a candidate for further exploration in oncology research.

The physicochemical properties of CAS No. 473734-71-3 are equally noteworthy. Its molecular weight, logP value, and solubility profile have been characterized using modern analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These parameters are critical for determining its suitability as a drug candidate or intermediate in chemical synthesis.

In terms of safety and toxicity, recent toxicological studies have provided insights into the acute and chronic effects of 3-Ethyl-1-(piperidin-3-yl)urea on experimental animals. These findings are essential for regulatory submissions and ensure that the compound meets safety standards for potential therapeutic use.

Looking ahead, the continued exploration of CAS No. 473734-71_ will undoubtedly contribute to the broader understanding of urea-based compounds in drug discovery. Its unique combination of structural features and biological activity positions it as a valuable tool for researchers aiming to develop innovative treatments for various diseases.

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